Cas no 1795476-90-2 (2-[1-(5-bromopyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione)

• Product Name: 2-[1-(5-bromopyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• CAS No: 1795476-90-2
• MF: C₁₇H₁₆BrN₃O₃
• MW: 390.231243133545
• CID: 5371180
• Update Time: 2025-07-15

2-[1-(5-bromopyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[1-(5-bromopyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione

• Inchi： 1S/C17H16BrN3O3/c18-11-5-10(6-19-7-11)15(22)20-8-12(9-20)21-16(23)13-3-1-2-4-14(13)17(21)24/h1-2,5-7,12-14H,3-4,8-9H2
• InChI Key： JGUNPJOIGOSTHK-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(CC=CC2)C(=O)N1C1CN(C(C2=CC(Br)=CN=C2)=O)C1

Additional information on 2-[1-(5-bromopyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione

Comprehensive Overview of 2-[1-(5-bromopyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione (CAS No. 1795476-90-2)

The compound 2-[1-(5-bromopyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione (CAS No. 1795476-90-2) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a 5-bromopyridine moiety and a tetrahydroisoindole-dione core, makes it a valuable intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, which could lead to the development of novel therapeutics.

One of the key features of this compound is its azetidin-3-yl group, which is known for its role in enhancing the pharmacokinetic properties of drug candidates. The presence of the bromine atom on the pyridine ring further adds to its versatility, allowing for various cross-coupling reactions that are essential in modern synthetic chemistry. This makes CAS No. 1795476-90-2 a sought-after building block in the pharmaceutical industry, especially for projects focused on small molecule inhibitors and proteolysis-targeting chimeras (PROTACs).

In recent years, the demand for heterocyclic compounds like 2-[1-(5-bromopyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione has surged due to their relevance in addressing unmet medical needs. For instance, the rise of personalized medicine and targeted therapy has prompted researchers to explore novel chemical entities that can selectively modulate disease pathways. This compound’s structural complexity and functional groups position it as a promising candidate for such applications.

Another area of interest is the compound’s potential role in neurodegenerative disease research. With the increasing prevalence of conditions like Alzheimer’s and Parkinson’s disease, scientists are actively searching for molecules that can interact with key proteins involved in these pathologies. The tetrahydroisoindole-dione scaffold, in particular, has been linked to neuroprotective effects, making CAS No. 1795476-90-2 a subject of ongoing investigations.

From a synthetic perspective, the compound’s 5-bromopyridine-3-carbonyl group offers a convenient handle for further derivatization. This is particularly valuable in the context of combinatorial chemistry and high-throughput screening, where rapid access to diverse molecular libraries is crucial. Its compatibility with modern catalyzed coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further enhances its utility in drug discovery programs.

Environmental and green chemistry considerations are also driving interest in this compound. As the pharmaceutical industry shifts toward more sustainable practices, there is a growing emphasis on developing synthetic routes that minimize waste and energy consumption. The efficient synthesis and functionalization of 2-[1-(5-bromopyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione align well with these goals, making it a candidate for eco-friendly manufacturing processes.

In summary, 2-[1-(5-bromopyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione (CAS No. 1795476-90-2) represents a multifaceted compound with broad applications in medicinal chemistry, drug discovery, and materials science. Its unique structural attributes and reactivity profile make it a valuable tool for researchers aiming to address some of the most pressing challenges in modern science. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and beyond.